molecular formula C32H30F3N3O2 B286477 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione

3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione

Cat. No. B286477
M. Wt: 545.6 g/mol
InChI Key: NGYMIVILOPOFDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione is not fully understood. However, it has been proposed that the compound may interact with various molecular targets, including enzymes, receptors, and ion channels, leading to its biological effects.
Biochemical and Physiological Effects:
Studies have shown that 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione exhibits a range of biochemical and physiological effects. In vitro studies have demonstrated that the compound can inhibit the growth of cancer cells, induce apoptosis, and modulate the activity of various enzymes and receptors. In vivo studies have shown that the compound can cross the blood-brain barrier and exhibit neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione is its versatility and potential for a wide range of applications. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it challenging to optimize its properties for specific applications.

Future Directions

There are several future directions for research on 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione. One of the directions is to further investigate its mechanism of action and molecular targets, which may lead to the development of more potent and selective compounds for specific applications. Another direction is to explore its potential applications in emerging fields, such as optoelectronics, energy storage, and catalysis. Additionally, there is a need for more in vivo studies to evaluate its safety and efficacy for therapeutic applications.

Synthesis Methods

The synthesis of 3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione involves the reaction of 9H-fluorene-9-carboxaldehyde, 1-(4-bromobutyl)-4-(4-(3-(trifluoromethyl)phenyl)piperazin-1-yl)butan-1-one, and 2,5-pyrrolidinedione in the presence of a base catalyst. The reaction proceeds through a multistep process, including the formation of an imine intermediate, followed by cyclization and reduction, leading to the final product.

Scientific Research Applications

3-(9H-fluoren-9-ylidene)-1-(4-{4-[3-(trifluoromethyl)phenyl]-1-piperazinyl}butyl)-2,5-pyrrolidinedione has been extensively studied for its potential applications in various fields, including medicinal chemistry, materials science, and nanotechnology. In medicinal chemistry, this compound has been investigated as a potential therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In materials science, it has been used as a building block for the synthesis of functional materials, such as fluorescent polymers and metal-organic frameworks. In nanotechnology, it has been explored as a potential fluorescent probe for imaging and sensing applications.

properties

Molecular Formula

C32H30F3N3O2

Molecular Weight

545.6 g/mol

IUPAC Name

3-fluoren-9-ylidene-1-[4-[4-[3-(trifluoromethyl)phenyl]piperazin-1-yl]butyl]pyrrolidine-2,5-dione

InChI

InChI=1S/C32H30F3N3O2/c33-32(34,35)22-8-7-9-23(20-22)37-18-16-36(17-19-37)14-5-6-15-38-29(39)21-28(31(38)40)30-26-12-3-1-10-24(26)25-11-2-4-13-27(25)30/h1-4,7-13,20H,5-6,14-19,21H2

InChI Key

NGYMIVILOPOFDQ-UHFFFAOYSA-N

SMILES

C1CN(CCN1CCCCN2C(=O)CC(=C3C4=CC=CC=C4C5=CC=CC=C53)C2=O)C6=CC=CC(=C6)C(F)(F)F

Canonical SMILES

C1CN(CCN1CCCCN2C(=O)CC(=C3C4=CC=CC=C4C5=CC=CC=C53)C2=O)C6=CC=CC(=C6)C(F)(F)F

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.